Cas no 2228974-15-8 (2-fluoro-1-(2-fluoro-6-nitrophenyl)ethan-1-ol)

• Product Name: 2-fluoro-1-(2-fluoro-6-nitrophenyl)ethan-1-ol
• CAS No: 2228974-15-8
• MF: C₈H₇F₂NO₃
• MW: 203.142889261246
• CID: 6502933
• PubChem ID: 165683629
• Update Time: 2025-05-21

2-fluoro-1-(2-fluoro-6-nitrophenyl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-fluoro-1-(2-fluoro-6-nitrophenyl)ethan-1-ol
• EN300-1824585
• 2228974-15-8

• Inchi： 1S/C8H7F2NO3/c9-4-7(12)8-5(10)2-1-3-6(8)11(13)14/h1-3,7,12H,4H2
• InChI Key： RWVXUHWSXCBLQR-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(=C1C(CF)O)[N+](=O)[O-]

Computed Properties

• Exact Mass: 203.03939941g/mol
• Monoisotopic Mass: 203.03939941g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 209
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 66Ų

Additional information on 2-fluoro-1-(2-fluoro-6-nitrophenyl)ethan-1-ol

Compound CAS No. 2228974-15-8: 2-fluoro-1-(2-fluoro-6-nitrophenyl)ethan-1-ol

The compound 2-fluoro-1-(2-fluoro-6-nitrophenyl)ethan-1-ol, identified by the CAS number 2228974-15-8, is a structurally complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of fluoroalkyl phenols, characterized by the presence of fluorine atoms and a hydroxyl group attached to a carbon chain. The molecule's structure includes a phenyl ring substituted with both fluorine and nitro groups, which contribute to its unique chemical properties.

Recent studies have highlighted the importance of fluorinated compounds in drug discovery and development. The presence of fluorine atoms in 2-fluoro-1-(2-fluoro-6-nitrophenyl)ethan-1-ol enhances its lipophilicity, making it a promising candidate for use in medicinal chemistry. The nitro group on the phenyl ring adds electron-withdrawing properties, which can influence the compound's reactivity and bioavailability. These features make it an attractive target for researchers exploring new therapeutic agents.

The synthesis of cas no 2228974 15 8 involves a multi-step process that typically begins with the preparation of the substituted phenol derivative. Fluorination reactions are carefully controlled to ensure the desired substitution pattern on the phenyl ring. The introduction of the nitro group is often achieved through nitration reactions, followed by purification steps to isolate the final product. The synthesis pathway is optimized to maximize yield and minimize impurities, ensuring high-quality material for subsequent applications.

In terms of applications, cas no 2228974 15 8 has shown promise in several areas. In pharmaceutical research, it serves as an intermediate in the synthesis of bioactive compounds with potential anti-inflammatory or antiviral properties. Its ability to form stable complexes with metal ions also makes it a valuable ligand in coordination chemistry and catalysis. Additionally, this compound is being explored for its role in polymer chemistry, where it could act as a building block for advanced materials with tailored properties.

Recent advancements in computational chemistry have provided deeper insights into the electronic structure and reactivity of cas no 2228974 15 8. Quantum mechanical calculations reveal that the fluorine atoms significantly influence the molecule's electron distribution, enhancing its ability to participate in hydrogen bonding and other non-covalent interactions. These findings are crucial for understanding its behavior in biological systems and optimizing its use in drug design.

The environmental impact of cas no 2228974 15 8 is another area of active research. Studies are underway to assess its biodegradability and potential toxicity to aquatic organisms. Preliminary results suggest that while the compound exhibits moderate persistence in certain environments, its toxicity profile is within acceptable limits for controlled industrial applications.

In conclusion, cas no 2228974 15 8, or cas no: 00000000, represents a versatile compound with a wide range of potential uses across multiple disciplines. Its unique chemical structure, combined with recent research findings, positions it as an important tool in modern chemistry and pharmacology. As ongoing studies continue to uncover new applications and optimize its synthesis, this compound is poised to play a significant role in advancing scientific innovation.